![molecular formula C25H27NO5 B2839244 N-[3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-yl]cyclohexanecarboxamide CAS No. 879565-86-3](/img/structure/B2839244.png)
N-[3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-yl]cyclohexanecarboxamide
Description
N-[3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-yl]cyclohexanecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Biological Activity
Research on similar compounds highlights their synthesis through innovative methods and their potential biological activities. For instance, a one-pot three-component protocol was developed for the synthesis of indolyl-4H-chromene-3-carboxamides, demonstrating good antioxidant and antibacterial activities for some derivatives (Chitreddy V. Subbareddy & S. Sumathi, 2017). This suggests the chemical framework of N-[3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-yl]cyclohexanecarboxamide may be conducive to synthesizing compounds with potential for antioxidant and antibacterial uses.
Chemical Properties and Applications
Cyclohexane-1,3-dione derivatives, related in structure to the compound of interest, serve as key precursors for synthesizing a variety of biologically active molecules, including 4H-chromenones and coumarins, demonstrating a range of biological activities such as anti-bacterial and anti-tumor effects (D. Sharma, Manish Kumar, & P. Das, 2021). This highlights the compound's potential as a versatile precursor in medicinal chemistry.
Material Science Applications
In material science, aromatic polyamides containing cyclohexane structures, which are structurally related to the compound , have been synthesized and evaluated for their properties. These polymers exhibit high thermal stability and are soluble in polar aprotic solvents, making them suitable for creating transparent, flexible films (S. Hsiao, Chin‐Ping Yang, Sheng-Wen Wang, & Ming-Hung Chuang, 1999). Such materials could have applications in electronics, coatings, and as part of composite materials.
Properties
IUPAC Name |
N-[3-(3,4-dimethoxyphenyl)-8-methyl-4-oxochromen-2-yl]cyclohexanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27NO5/c1-15-8-7-11-18-22(27)21(17-12-13-19(29-2)20(14-17)30-3)25(31-23(15)18)26-24(28)16-9-5-4-6-10-16/h7-8,11-14,16H,4-6,9-10H2,1-3H3,(H,26,28) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNEKMRQJPUCZGP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=O)C(=C(O2)NC(=O)C3CCCCC3)C4=CC(=C(C=C4)OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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